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Compound of Interest

Compound Name:
2-Methyl-4,6-

bis[(octylthio)methyl]phenol

Cat. No.: B010483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antioxidant 1520, chemically known as 2-Methyl-4,6-bis(octylsulfanylmethyl)phenol, is a high-

performance, liquid phenolic antioxidant.[1][2] Its multifunctional nature, combining both

primary and secondary antioxidant functionalities, makes it a highly effective stabilizer in a wide

range of organic materials, particularly elastomers and plastics.[3][4] This technical guide

provides a comprehensive overview of the core physicochemical properties of Antioxidant

1520, detailed experimental methodologies for their determination, and a visualization of its

antioxidant mechanism.

Physicochemical Properties
The key physicochemical properties of Antioxidant 1520 are summarized in the tables below for

easy reference and comparison.

Table 1: Chemical Identification
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Property Value

Chemical Name 2-Methyl-4,6-bis(octylsulfanylmethyl)phenol[1]

Synonyms
IRGANOX 1520, 4,6-Bis(octylthiomethyl)-o-

cresol[3][5]

CAS Number 110553-27-0[1]

Molecular Formula C25H44OS2[1]

Molecular Weight 424.75 g/mol [1]

Table 2: Physical and Chemical Properties
Property Value

Appearance
White to pale yellow oily liquid or crystalline

solid.[6]

Melting Range ~12 – 20 °C[7][8]

Boiling Point 532.2±45.0 °C (Predicted)[3]

Density 0.975-0.98 g/ml (at 20 °C)[5][8]

Vapor Pressure 1 Pa at 25°C; 2 E-5 Pa at 25°C[3][7]

Flash Point > 200 °C[7]

pKa 9.94±0.50 (Predicted)[3]

LogP 10 (at 20℃)[3]

Table 3: Solubility Data
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Solvent Solubility ( g/100 g solution at 20 °C)

Water < 0.01 (Insoluble)[6][7]

Acetone > 50 (Soluble)[6][7]

Chloroform > 50 (Slightly Soluble)[3][7]

Ethanol > 50 (Soluble)[6][7]

Ethyl Acetate > 50[7]

n-Hexane > 50[7]

Methanol > 50 (Slightly Soluble)[3][7]

Toluene > 50 (Soluble)[6][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Antioxidant 1520 are not publicly available from the manufacturer. However, the following are

generalized, standard methodologies that are typically employed for the characterization of

such chemical substances.

Melting Point Determination
The melting point of Antioxidant 1520 can be determined using a standard capillary melting

point apparatus.

Methodology:

A small, finely ground sample of Antioxidant 1520 is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in a melting point apparatus with a calibrated thermometer or an

electronic temperature sensor.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.
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The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample becomes a clear liquid. For a substance like

Antioxidant 1520 with a low melting point, a cooled stage may be necessary for initial

observation.

Solubility Determination
The solubility of Antioxidant 1520 in various solvents is determined by the equilibrium

saturation method.

Methodology:

An excess amount of Antioxidant 1520 is added to a known volume of the solvent in a sealed

container.

The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature

(e.g., 20 °C) for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

After agitation, the mixture is allowed to stand to let any undissolved solid settle.

A known volume of the clear, saturated supernatant is carefully withdrawn.

The solvent is evaporated from the withdrawn sample, and the mass of the dissolved

Antioxidant 1520 is determined gravimetrically.

The solubility is then calculated and expressed as grams of solute per 100 grams of solvent.

For highly soluble substances, a simple visual method of adding solute to a known volume of

solvent until saturation is reached can provide a qualitative assessment.

Density Measurement
The density of liquid Antioxidant 1520 can be measured using a pycnometer or a digital density

meter.

Methodology (Pycnometer):

The mass of a clean, dry pycnometer is accurately determined.
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The pycnometer is filled with distilled water of a known temperature (e.g., 20 °C), and its

mass is measured to determine the volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with Antioxidant 1520 at the same

temperature.

The mass of the pycnometer filled with the antioxidant is measured.

The density is calculated by dividing the mass of the antioxidant by the volume of the

pycnometer.

Antioxidant Mechanism of Action
Antioxidant 1520 functions as a multifunctional antioxidant due to the presence of both a

sterically hindered phenolic group and thioether linkages. This dual functionality allows it to act

as both a primary and a secondary antioxidant.

Primary Antioxidant (Radical Scavenging): The hindered phenolic hydroxyl group can donate

a hydrogen atom to reactive free radicals (R• or ROO•), thereby neutralizing them and

terminating the auto-oxidation chain reaction. The steric hindrance provided by the adjacent

bulky groups enhances the stability of the resulting phenoxyl radical.

Secondary Antioxidant (Hydroperoxide Decomposition): The thioether groups can

decompose hydroperoxides (ROOH), which are unstable intermediates in the oxidation

process, into non-radical, stable products. This prevents the hydroperoxides from breaking

down into more reactive radicals that could initiate further degradation.

The synergistic effect of these two mechanisms provides comprehensive protection against

thermo-oxidative degradation.[9]

Signaling Pathway and Experimental Workflow
Visualization
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Caption: Dual antioxidant mechanism of Antioxidant 1520.

Conclusion
Antioxidant 1520 is a versatile and highly effective stabilizer with a well-defined

physicochemical profile. Its liquid form and high solubility in common organic solvents facilitate

its incorporation into various polymer and elastomer systems. The synergistic primary and

secondary antioxidant mechanisms provide robust protection against thermo-oxidative

degradation, ensuring the longevity and performance of the materials in which it is used. This

guide provides essential technical data and foundational methodologies to support researchers

and professionals in the application and study of Antioxidant 1520.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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